Cas no 1630662-95-1 (ethyl (4S)-4-amino-3,4-dihydro-1H-2-benzopyran-7-carboxylate)

• Product Name: ethyl (4S)-4-amino-3,4-dihydro-1H-2-benzopyran-7-carboxylate
• CAS No: 1630662-95-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD30454282
• CID: 5561499
• PubChem ID: 131365263
• Update Time: 2025-07-22

ethyl (4S)-4-amino-3,4-dihydro-1H-2-benzopyran-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (4S)-4-amino-3,4-dihydro-1H-2-benzopyran-7-carboxylate
• EN300-22195457
• 1630662-95-1

• MDL： MFCD30454282
• Inchi： 1S/C12H15NO3/c1-2-16-12(14)8-3-4-10-9(5-8)6-15-7-11(10)13/h3-5,11H,2,6-7,13H2,1H3/t11-/m1/s1
• InChI Key： MUMZQVXFDZLFKJ-LLVKDONJSA-N
• SMILES： O1CC2C=C(C(=O)OCC)C=CC=2[C@@H](C1)N

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.6Ų

Additional information on ethyl (4S)-4-amino-3,4-dihydro-1H-2-benzopyran-7-carboxylate

Professional Introduction to Ethyl (4S)-4-amino-3,4-dihydro-1H-2-benzopyran-7-carboxylate (CAS No. 1630662-95-1)

Ethyl (4S)-4-amino-3,4-dihydro-1H-2-benzopyran-7-carboxylate, a compound with the CAS number 1630662-95-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic organic molecules, specifically featuring a benzopyran core structure. The benzopyran scaffold is well-documented for its diverse biological activities and has been extensively studied for potential therapeutic applications.

The stereochemistry of this compound is particularly noteworthy, as it incorporates a specific configuration at the 4S position. This chirality is crucial in pharmaceutical development, as it can profoundly influence the compound's pharmacokinetic properties, including its solubility, metabolic stability, and interaction with biological targets. The presence of an amino group at the 4-position and a carboxylate ester at the 7-position further enhances its structural complexity and potential biological function.

Recent research has highlighted the importance of benzopyran derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific modification of Ethyl (4S)-4-amino-3,4-dihydro-1H-2-benzopyran-7-carboxylate has been investigated for its potential role in modulating key biological pathways. For instance, studies suggest that this compound may interact with enzymes and receptors involved in cell signaling and inflammation.

The carboxylate ester moiety in Ethyl (4S)-4-amino-3,4-dihydro-1H-2-benzopyran-7-carboxylate not only contributes to the molecule's solubility but also serves as a versatile functional group for further chemical modifications. This feature makes it an attractive scaffold for medicinal chemists aiming to develop novel analogs with enhanced pharmacological properties. The ester group can be hydrolyzed to yield a free carboxylic acid, which may be further derivatized to explore different biological activities.

In vitro studies have begun to unravel the mechanism of action of Ethyl (4S)-4-amino-3,4-dihydro-1H-2-benzopyran-7-carboxylate. Initial findings indicate that it may inhibit the activity of certain enzymes by binding to their active sites. This binding affinity could lead to the disruption of inflammatory pathways or the modulation of cellular growth processes. Additionally, the compound's ability to cross cell membranes suggests potential applications in drug delivery systems designed for targeted therapy.

The synthesis of Ethyl (4S)-4-amino-3,4-dihydro-1H-2-benzopyran-7-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, have been employed to ensure high enantiomeric purity. These synthetic strategies are critical in pharmaceutical research, as they allow for the production of enantiomerically pure compounds that exhibit optimal biological activity while minimizing unwanted side effects.

As interest in personalized medicine grows, compounds like Ethyl (4S)-4-amino-3,4-dihydro-1H-2-benzopyran-7-carboxylate are being evaluated for their potential use in tailored therapeutic approaches. The unique structural features of this molecule make it a valuable tool for researchers studying enzyme inhibition and receptor binding. By understanding how this compound interacts with biological targets at a molecular level, scientists can design more effective drugs that address specific disease mechanisms.

The future prospects of Ethyl (4S)-4-amino-3,4-dihydro-1H-2-benzopyran-7-carboxylate are promising, with ongoing research exploring its potential applications in various disease models. Preclinical studies are being conducted to assess its safety profile and efficacy in animal models of inflammation and cancer. These studies will provide critical data needed to advance this compound towards clinical trials and potential therapeutic use in humans.

In conclusion, Ethyl (4S)-4-amino-3,4-dihydro-1H-2-benzopyran-7-carboxylate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As scientists continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a vital role in addressing unmet medical needs.